2,2-Difluoro-n-methoxy-n-methylacetamide

• IUPAC Name: 2,2-difluoro-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C4H7F2NO2/c1-7(9-2)4(8)3(5)6/h3H,1-2H3
• InChI Key: CUPRFYMJGQMIIC-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C(F)F)OC
• Molecular Formula: C4H7F2NO2
• DSSTOX Substance ID: DTXSID60597486
• Molecular Weight: 139.10 g/mol
• CAS No.: 142492-01-1

Description

2,2-Difluoro-n-methoxy-n-methylacetamide is an organic compound with the molecular formula C4H7F2NO2 It is characterized by the presence of two fluorine atoms, a methoxy group, and a methyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-n-methoxy-n-methylacetamide typically involves the reaction of difluoroacetic acid with methoxymethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent quality and efficiency in the production process. The use of advanced purification techniques, such as distillation and chromatography, further enhances the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-n-methoxy-n-methylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium iodide (NaI) and silver nitrate (AgNO3) facilitate substitution reactions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield difluoroacetic acid derivatives, while substitution reactions can produce a variety of substituted acetamides .

Scientific Research Applications

2,2-Difluoro-n-methoxy-n-methylacetamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2,2-Difluoro-n-methoxy-n-methylacetamide involves its interaction with specific molecular targets. The presence of fluorine atoms enhances its reactivity and ability to form stable complexes with various biomolecules. These interactions can modulate biological pathways and processes, making it a valuable compound for studying biochemical mechanisms .

Comparison with Similar Compounds

Similar Compounds

• 2,2-Difluoro-N,N-dimethylacetamide
• N-Methoxy-N-methyl-2,2,2-trifluoroacetamide

Uniqueness

Compared to similar compounds, 2,2-Difluoro-n-methoxy-n-methylacetamide is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of both methoxy and methyl groups, along with the difluoro substitution, makes it a versatile compound for various applications .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of difluoroacetic acid (4.1 g, 42.7 mmol) in dry dichloromethane (80 ml), under N2, was treated with oxalyl chloride (5.69 g, 44.8 mmol). After stirring at 35° C. for 3 h, the reaction was cooled to 0° C. and treated with N,O-dimethylhydroxylamine hydrochloride (5.0 g, 51.2 mmol), then cooled to -20° C., and treated dropwise with 2,6-dimethylpyridine (19.86 ml, 171 mmol). The reaction was allowed to warm up to room temperature over 2 h then quenched by the addition of ice and water. Orthophosphoric acid (2M) was added until the aqueous layer reached pH4. The aqueous and organic phases were separated and the organic layer was washed with 2M orthophosphoric acid (2×50 ml). The organic layer was dried (Na2SO4) then concentrated in vacuo and the residue was distilled to afford the title compound (D5) as a clear oil (3.72 g, 63%) b.p. 60° C. at 1.5 mm Hg (Kugelrohr).